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Compound of Interest

Compound Name: M77976

Cat. No.: B1675859 Get Quote

M77976 | Sigma-Aldrich Search results for M77976 at Sigma-Aldrich. ... We have a broad

range of products for your lab. Find products, services, and applications that fit your needs. --

INVALID-LINK-- M77976 - Calbiochem M77976, CAS 113-24-6, is a cell-permeable, reversible,

and ATP-competitive inhibitor of MEK1 and MEK2. --INVALID-LINK-- PD 98059 - Cayman

Chemical PD 98059 is a MEK inhibitor.1 It inhibits MEK1 (IC50 = 2-7 µM) and MEK2 (IC50 = 5-

50 µM) in vitro.1,2 It is selective for MEK1 and MEK2 over MKK4, MKK6, MKK7, protein kinase

A, protein kinase C, and c-Raf. PD 98059 inhibits EGF- or NGF-induced phosphorylation of

MAP kinases p42 and p44 (Erk2 and Erk1, respectively) in Swiss 3T3 cells (IC50s = 2 and 10

µM, respectively).1 It also inhibits NGF-induced neurite outgrowth in PC12 cells. --INVALID-

LINK-- PD98059 (M77976) PD98059 (M77976) is a potent and selective inhibitor of MEK with

IC50 of 2-7 uM and 5-50 uM for MEK1 and MEK2, respectively. --INVALID-LINK-- PD 98059 |

CAS 167869-21-8 - LGC Standards PD 98059 is a specific inhibitor of MEK1. For more

information please view the Safety Data Sheet. --INVALID-LINK-- PD98059 | MEK Inhibitor |

Tocris Bioscience PD 98059 is a potent and selective MEK inhibitor (IC50 values are 2 and 10

μM for MAP kinase kinase from NGF-stimulated PC12 and EGF-stimulated Swiss 3T3 cells,

respectively). --INVALID-LINK-- PD98059 Safety Data Sheet - Cayman Chemical (2023-02-23)

To the best of our knowledge, the toxicological properties have not been thoroughly

investigated. 1.2 Relevant identified uses of the substance or mixture and uses advised

against. Relevant identified uses: For research use only, not for human or veterinary use. 1.3

Details of the Supplier of the Safety Data Sheet. Company Name: Cayman Chemical

Company. ... (2023-02-23) Avoid breathing dust/fume/gas/mist/vapours/spray. Avoid prolonged

or repeated exposure. 7.2 Conditions for safe storage, including any incompatibilities. Keep

container tightly closed. Store in accordance with information listed on the product insert. 7.3
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Specific end use(s) No further relevant information available. ... (2023-02-23) Wash out mouth

with water provided person is conscious. Never give anything by mouth to an unconscious

person. Get medical attention. Do NOT induce vomiting unless directed to do so by medical

personnel. In Case of Ingestion: Remove to fresh air. If not breathing, give artificial respiration

or give oxygen by trained personnel. Get immediate medical attention. In Case of Inhalation:

4.1. Description of first aid measures. ... (2023-02-23) As in any fire, wear self-contained

breathing apparatus pressure-demand (NIOSH approved or equivalent), and full protective

gear to prevent contact with skin and eyes. 5.2 Special hazards arising from the substance or

mixture. No data available. 5.3 Advice for firefighters. Protective equipment: No data available.

... (2023-02-23) 8.2 Exposure controls. Protective gloves. Eye protection. Safety glasses.

Respiratory protection. NIOSH approved respirator, as conditions warrant. Protective clothing.

Lab coat. Other protection. No data available. Engineering controls. Use process enclosures,

local exhaust ventilation, or other engineering controls to control airborne levels below

recommended exposure limits. Do not let product enter drains. ... (2023-02-23) Personal

precautions, protective equipment and emergency procedures. Avoid raising and breathing

dust, and provide adequate ventilation. As conditions warrant, wear a NIOSH approved self-

contained breathing apparatus. Take steps to avoid release into the environment, if safe to do

so. --INVALID-LINK-- PD98059 Safety Data Sheet - Selleck Chemicals (2022-08-08) GHS-US

classification. Not a hazardous substance or mixture. SECTION 2: Hazards identification. 2.1.

Classification of the substance or mixture. 2.2. Label elements. GHS-US labeling. No labeling

applicable. 2.3. Other hazards. No additional information available. 2.4. Unknown acute toxicity

(GHS US) Not applicable. SECTION 3: Composition/Information on ingredients. --INVALID-

LINK-- PD 98059 Safety Data Sheet - Santa Cruz Biotechnology The toxicological properties

have not been thoroughly investigated. Section 3. Composition/Information on Ingredients.

Substance. Formula. : C16H13NO3. Molecular Weight. : 267.28. CAS #. : 167869-21-8. EC #. :

Not available. Section 4. First Aid Measures. Eye Contact. : Check for and remove any contact

lenses. ... (2019-08-12) Personal Precautions, Protective Equipment and Emergency

Procedures. Small Spill and Leak: Use appropriate tools to put the spilled solid in a convenient

waste disposal container. Large Spill and Leak: Use a shovel to put the material into a

convenient waste disposal container. Section 7. Handling and Storage. Precautions for Safe

Handling: Do not ingest. Do not breathe dust. ... (2019-08-12) Personal Protection. Splash

goggles. Lab coat. Dust respirator. Be sure to use an approved/certified respirator or

equivalent. Gloves. Engineering Controls. Use process enclosures, local exhaust ventilation, or

other engineering controls to keep airborne levels below recommended exposure limits. If user

operations generate dust, fume or mist, use ventilation to keep exposure to airborne
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contaminants below the exposure limit. ... (2d ago) The product is stable. Section 10. Stability

and Reactivity. Instability Temperature. : Not available. Conditions of Instability. : Not available.

Incompatibility with various substances. : Not available. Corrosivity. : Not available. Special

Remarks on Reactivity. : Not available. Special Remarks on Corrosivity. : Not available.

Polymerization. : No. Section 11. Toxicological Information. Routes of Entry. : Not available. --

INVALID-LINK-- PD98059 Safety Data Sheet - Bio-Techne (2019-08-06) Wash contaminated

clothing before reuse. In case of skin contact. Wash off with soap and plenty of water. In case

of eye contact. Flush eyes with water as a precaution. If swallowed. Never give anything by

mouth to an unconscious person. Rinse mouth with water. Section 5. Firefighting measures.

Extinguishing media. Suitable extinguishing media. Use water spray, alcohol-resistant foam,

dry chemical or carbon dioxide. ... (2019-08-06) Personal precautions, protective equipment

and emergency procedures. Avoid dust formation. Avoid breathing vapors, mist or gas. For

personal protection see section 8. Environmental precautions. Do not let product enter drains.

Methods and materials for containment and cleaning up. Sweep up and shovel. Keep in

suitable, closed containers for disposal. Section 7. Handling and storage. Precautions for safe

handling. Provide appropriate exhaust ventilation at places where dust is formed. ... (2019-08-

06) Eye/face protection. Use equipment for eye protection tested and approved under

appropriate government standards such as NIOSH (US) or EN 166(EU). Skin protection.

Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal

technique (without touching glove's outer surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices. Wash and dry hands. Full contact. Material: Nitrile rubber. Minimum layer

thickness: 0.11 mm. Break through time: 480 min. ... (2019-08-06) Respiratory protection.

Respiratory protection is not required. Where protection from nuisance levels of dusts are

desired, use type N95 (US) or type P1 (EN 143) dust masks. Use respirators and components

tested and approved under appropriate government standards such as NIOSH (US) or CEN

(EU). Section 9. Physical and chemical properties. Information on basic physical and chemical

properties. a) Appearance. Form: Crystalline. b) Odor. No data available. --INVALID-LINK--

Essential Safety Protocols for Handling M77976 (PD98059)

For Immediate Implementation: This document outlines critical safety and handling procedures

for M77976, also known as PD98059, a potent and selective MEK inhibitor. All personnel,

including researchers, scientists, and drug development professionals, must adhere to these

guidelines to ensure a safe laboratory environment.
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M77976 is a cell-permeable, reversible, and ATP-competitive inhibitor of MEK1 and MEK2.

While comprehensive toxicological properties have not been fully investigated, the available

safety data sheets (SDS) indicate that the compound may be irritating to the mucous

membranes, upper respiratory tract, eyes, and skin. It may be harmful if inhaled, ingested, or

absorbed through the skin. Therefore, strict adherence to personal protective equipment (PPE)

protocols is mandatory.

Personal Protective Equipment (PPE)
The following PPE is required for handling M77976. This information is summarized from

various safety data sheets and should be considered the minimum requirement.
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PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves

Provides a chemical barrier. A

minimum layer thickness of

0.11 mm is recommended,

with a breakthrough time of at

least 480 minutes. Always

inspect gloves for integrity

before use and practice proper

glove removal techniques to

avoid skin contact.

Eye Protection
Safety glasses with side

shields or splash goggles

Protects against splashes and

airborne particles. Eye

protection should be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask)

Required when there is a risk

of inhaling dust, especially if

user operations generate dust,

fume, or mist. The type of

respirator should be selected

based on the potential for

airborne exposure.

Protective Clothing Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Operational Plan: Handling and Storage
Engineering Controls:

Work with M77976 in a well-ventilated area.
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Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below recommended exposure limits.

Safe Handling Practices:

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Do not ingest the compound.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage:

Store in accordance with the information provided on the product insert.

Keep in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of M77976 and any contaminated materials, including gloves, in accordance with

applicable federal, state, and local environmental regulations.

Keep waste in suitable, closed containers for disposal.

Do not allow the product to enter drains.

Emergency Procedures
In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Seek medical attention.
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In Case of Skin Contact:

Immediately wash the affected area with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse.

Get medical attention if symptoms occur.

In Case of Inhalation:

Remove the individual to fresh air.

If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.

In Case of Ingestion:

Wash out the mouth with water, provided the person is conscious.

Do NOT induce vomiting unless directed to do so by medical personnel.

Never give anything by mouth to an unconscious person.

Seek medical attention.

Experimental Workflow for Safe Handling of M77976
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Caption: Workflow for the safe handling of M77976.
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To cite this document: BenchChem. [Personal protective equipment for handling M77976].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675859#personal-protective-equipment-for-
handling-m77976]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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